An In-Depth Technical Guide to Mordant Orange 1: Chemical Structure, Properties, and Applications
An In-Depth Technical Guide to Mordant Orange 1: Chemical Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
Mordant Orange 1, an azo dye also widely known by its synonym Alizarin Yellow R, is a synthetic colorant with a rich history of use in various scientific and industrial applications.[1][2] Its utility spans from a reliable pH indicator to a biological stain in histological examinations.[1] This technical guide provides a comprehensive overview of Mordant Orange 1, detailing its chemical structure, physicochemical properties, synthesis, and key applications, with a focus on providing actionable experimental protocols for laboratory use.
Chemical Structure and Identification
Mordant Orange 1 is chemically known as 2-hydroxy-5-[(4-nitrophenyl)azo]benzoic acid.[3] It is characterized by the presence of an azo group (-N=N-) linking a p-nitrophenyl group to a salicylic (B10762653) acid moiety.[4][5] This structure is fundamental to its coloring properties and its function as a pH-sensitive indicator.
The compound is registered under CAS number 2243-76-7.[3] It is also identified by the Colour Index Number C.I. 14030.[4] A comprehensive list of its synonyms is provided in the table below for clear identification and cross-referencing in literature and supplier catalogs.
| Identifier | Value |
| IUPAC Name | 2-hydroxy-5-[(4-nitrophenyl)diazenyl]benzoic acid[3] |
| CAS Number | 2243-76-7[3] |
| C.I. Number | 14030[4] |
| Molecular Formula | C₁₃H₉N₃O₅[3][6] |
| Synonyms | Alizarin Yellow R, 5-(p-Nitrophenylazo)salicylic acid, C.I. Mordant Orange 1, Alizarine Yellow P, Chrome Orange R[3] |
Physicochemical and Spectral Properties
Mordant Orange 1 is typically supplied as an orange-brown or dark yellow powder.[7][8] It is soluble in water and ethanol, slightly soluble in acetone, and insoluble in many other organic solvents.[8] The quantitative physicochemical and spectral properties are summarized in the tables below for easy reference.
Physicochemical Properties
| Property | Value | Reference(s) |
| Molecular Weight | 287.23 g/mol | [3][4][6] |
| Melting Point | >300 °C (decomposes) | [4] |
| Boiling Point | 429.53 °C (rough estimate) | [8][9] |
| pKa | 11.2 (at 25°C) | [8] |
| Appearance | Orange-brown powder | [10] |
Spectral Properties
| Property | Value | Reference(s) |
| λmax | 385 nm | [4][8] |
| Extinction Coefficient (ε) | ≥7000 at 266-276 nm in methanol (B129727) at 0.006 g/L | [4][8] |
| pH Indicator Range | pH 10.0 (Yellow) - 12.0 (Red) | [9][10] |
Synthesis
The synthesis of Mordant Orange 1 is a classic example of an azo coupling reaction. The manufacturing process involves the diazotization of 4-nitrobenzenamine, which is then coupled with 2-hydroxybenzoic acid (salicylic acid).[7][8]
Applications
Mordant Orange 1 has a variety of applications, primarily leveraging its properties as a dye and a pH indicator.
-
pH Indicator : It is widely used in analytical chemistry for acid-base titrations, exhibiting a distinct color change from yellow in acidic to neutral solutions to red in alkaline solutions.[9][10]
-
Biological Stain : In histology and cytology, it is used for staining tissues and cellular components, often as a counterstain.[2][4]
-
Industrial Dyeing : It is employed in the textile and leather industries for dyeing materials such as wool, silk, and nylon.[5][7]
-
Other Uses : Mordant Orange 1 also finds applications in the coloring of anodized aluminum, in the preparation of highly sensitive pH test papers, and as a colorant in various other materials.[10][11]
Experimental Protocols
Preparation of a 0.1% (w/v) Indicator Solution
This protocol details the preparation of a standard 0.1% solution of Mordant Orange 1 for use as a pH indicator.
Materials:
-
Mordant Orange 1 powder
-
Deionized or distilled water
-
100 mL volumetric flask
-
Beaker
-
Glass stirring rod
-
Weighing balance
Procedure:
-
Accurately weigh 0.1 g of Mordant Orange 1 powder.
-
Transfer the powder to a beaker containing approximately 80 mL of deionized water.
-
Stir the solution with a glass stirring rod until the powder is fully dissolved. Gentle heating may be applied to facilitate dissolution.
-
Allow the solution to cool to room temperature.
-
Carefully transfer the solution to a 100 mL volumetric flask.
-
Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask to ensure a complete transfer.
-
Add deionized water to the flask until the meniscus reaches the 100 mL mark.
-
Stopper the flask and invert it several times to ensure the solution is homogenous.
-
Store the solution in a well-labeled, light-protected container at room temperature.
Histological Staining Protocol (as a Counterstain)
The following is a generalized protocol for the use of Mordant Orange 1 as a counterstain in a histological procedure. This protocol may require optimization depending on the specific tissue and primary stain used.
Materials:
-
Deparaffinized and rehydrated tissue sections on slides
-
Primary stain of choice (e.g., Hematoxylin)
-
0.1% Mordant Orange 1 solution (prepared as above)
-
Differentiating solution (e.g., 0.5% acetic acid)
-
Ethanol series (70%, 95%, 100%)
-
Xylene or xylene substitute
-
Mounting medium
Procedure:
-
Primary Staining : Stain the tissue sections with the desired primary stain according to a standard protocol.
-
Rinsing : Rinse the slides thoroughly in running tap water.
-
Counterstaining : Immerse the slides in the 0.1% Mordant Orange 1 solution for 1-3 minutes. The optimal time should be determined experimentally.
-
Rinsing : Briefly rinse the slides in deionized water.
-
Differentiation : Dip the slides in the 0.5% acetic acid solution for a few seconds to remove excess stain. The degree of differentiation should be monitored microscopically.
-
Rinsing : Immediately rinse the slides in running tap water to stop the differentiation process.
-
Dehydration : Dehydrate the sections through an ascending series of ethanol: 70% (2 minutes), 95% (2 minutes), and 100% (2 changes, 2 minutes each).
-
Clearing : Clear the sections in xylene or a xylene substitute (2 changes, 5 minutes each).
-
Mounting : Mount the coverslip with a permanent mounting medium.
Safety and Toxicological Information
Mordant Orange 1 is considered a hazardous substance.[10] It is harmful if swallowed and can cause serious eye irritation and skin irritation.[10][12] There is also a risk of sensitization by skin contact.[10] As an azo dye, there is potential for metabolic cleavage to aromatic amines, some of which may be carcinogenic.[10] Therefore, appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area, and the generation of dust should be minimized.
Conclusion
Mordant Orange 1 is a versatile azo dye with significant applications in both research and industrial settings. Its well-defined chemical structure and properties make it a reliable tool for pH indication and biological staining. By following the detailed protocols and safety guidelines presented in this guide, researchers and professionals can effectively and safely utilize Mordant Orange 1 in their work.
References
- 1. benchchem.com [benchchem.com]
- 2. vetmed.ucdavis.edu [vetmed.ucdavis.edu]
- 3. research.fit.edu [research.fit.edu]
- 4. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
- 5. benchchem.com [benchchem.com]
- 6. resources.finalsite.net [resources.finalsite.net]
- 7. microbenotes.com [microbenotes.com]
- 8. carolina.com [carolina.com]
- 9. dawnscientific.com [dawnscientific.com]
- 10. webpath.med.utah.edu [webpath.med.utah.edu]
- 11. sigmaaldrich.com [sigmaaldrich.com]
- 12. study.com [study.com]
